2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide

• IUPAC Name: 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide
• InChI: InChI=1S/C16H14FN3OS/c1-10-3-4-13(17)8-14(10)20-16(21)11(2)22-15-7-12(9-18)5-6-19-15/h3-8,11H,1-2H3,(H,20,21)
• InChI Key: PWQTZDHNQICXAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)C(C)SC2=NC=CC(=C2)C#N
• Molecular Formula: C16H14FN3OS
• Molecular Weight: 315.4 g/mol

Description

2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development.

Mechanism of Action

The mechanism of action of 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide is not fully understood, but it is believed to act by inhibiting certain enzymes or signaling pathways involved in disease progression. Further research is needed to elucidate the exact mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide can induce cell cycle arrest and apoptosis in cancer cells, as well as reduce inflammation and oxidative stress in animal models. The compound has also been shown to have low toxicity in vitro and in vivo, suggesting that it may have potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. However, one limitation is that the compound is not commercially available and must be synthesized in-house, which may be time-consuming and costly.

Future Directions

There are several potential future directions for research on 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide. One area of interest is its potential as a therapeutic agent for cancer and other diseases. Further studies are needed to determine the exact mechanism of action and optimize the compound's efficacy and safety. Another area of research could focus on developing new synthesis methods or modifications to the compound's structure to improve its properties and potential applications. Additionally, studies could investigate the compound's potential as a tool for studying disease mechanisms or as a diagnostic agent.

Synthesis Methods

The synthesis of 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide involves the reaction of 4-cyanopyridine-2-thiol with 5-fluoro-2-methylbenzoic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide has been studied for its potential as a therapeutic agent in the treatment of various diseases. One study found that the compound exhibited potent inhibitory activity against several cancer cell lines, including breast, colon, and lung cancer cells. Another study showed that the compound had anti-inflammatory effects in a mouse model of acute lung injury.